2-(2-Chlorophenyl)-1-(4-hydroxypiperidin-1-yl)ethan-1-one

• IUPAC Name: 2-(2-chlorophenyl)-1-(4-hydroxypiperidin-1-yl)ethanone
• InChI: InChI=1S/C13H16ClNO2/c14-12-4-2-1-3-10(12)9-13(17)15-7-5-11(16)6-8-15/h1-4,11,16H,5-9H2
• InChI Key: KFHRXEZQUYSYIP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1O)C(=O)CC2=CC=CC=C2Cl
• Molecular Formula: C13H16ClNO2
• Molecular Weight: 253.72 g/mol

Description

2-(2-Chlorophenyl)-1-(4-hydroxypiperidin-1-yl)ethan-1-one, also known as 4-HO-PCP, is an anesthetic and hallucinogenic drug that has been studied for its potential therapeutic applications. It has been used in laboratory experiments to study its effects on the central nervous system.

Scientific Research Applications

2-(2-Chlorophenyl)-1-(4-hydroxypiperidin-1-yl)ethan-1-one has been studied for its potential therapeutic applications. It has been used in laboratory experiments to study its effects on the central nervous system. It has been found to have analgesic, sedative, and anesthetic effects and has been used in the treatment of chronic pain, anxiety, and depression. It has also been studied for its potential use in the treatment of drug addiction, as it has been found to reduce cravings and withdrawal symptoms.

Mechanism of Action

The exact mechanism of action of 2-(2-Chlorophenyl)-1-(4-hydroxypiperidin-1-yl)ethan-1-one is not yet fully understood. However, it is believed to act on several neurotransmitters, including serotonin and glutamate. It has been found to bind to the serotonin 5-HT2A receptor, which is thought to be involved in its hallucinogenic effects. It is also believed to inhibit the reuptake of glutamate, which is thought to be responsible for its anesthetic effects.
Biochemical and Physiological Effects
2-(2-Chlorophenyl)-1-(4-hydroxypiperidin-1-yl)ethan-1-one has been found to have a range of biochemical and physiological effects. It has been found to cause drowsiness, sedation, and decreased motor coordination. It has also been found to cause hallucinations, altered perception of time, and changes in mood. At higher doses, it can cause delirium and disorientation.

Advantages and Limitations for Lab Experiments

2-(2-Chlorophenyl)-1-(4-hydroxypiperidin-1-yl)ethan-1-one has several advantages and limitations for use in laboratory experiments. One advantage is that it has a relatively long duration of action, which makes it ideal for studies that require prolonged observation. It also has a low toxicity, which makes it safe for use in laboratory experiments. However, it has a narrow therapeutic window, which makes it difficult to dose accurately in laboratory experiments.

Future Directions

There are several potential future directions for the use of 2-(2-Chlorophenyl)-1-(4-hydroxypiperidin-1-yl)ethan-1-one. It could be used to develop new treatments for chronic pain, anxiety, and depression. It could also be used to study the effects of hallucinogens on the brain and to develop new treatments for drug addiction. Additionally, it could be used to study the effects of anesthetics on the central nervous system and to develop new anesthetics. Finally, it could be used in laboratory experiments to study the effects of various drugs on the body and to develop new drugs.